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Compound of Interest

(3,3-Difluoro-1-
Compound Name:
methylcyclobutyl)methanol

cat. No.: B1397119

An In-Depth Technical Guide to the Safe Handling and Application of (3,3-Difluoro-1-
methylcyclobutyl)methanol

Introduction: A Valuable Moiety in Modern
Chemistry

(3,3-Difluoro-1-methylcyclobutyl)methanol, identified by CAS Number 1408076-35-6, is a
fluorinated alcohol that has emerged as a significant building block in the fields of medicinal
chemistry and drug discovery.[1][2][3][4] Its structure features a gem-difluorinated cyclobutane
ring, a motif of increasing interest to researchers. The introduction of fluorine atoms into
organic molecules can profoundly alter their physicochemical properties, often leading to
enhanced metabolic stability, increased binding affinity, and improved membrane permeability.
The gem-difluoro group, in particular, can act as a non-hydrolyzable bioisostere for a carbonyl
group, providing a powerful tool for rational drug design.

This guide, intended for researchers, scientists, and drug development professionals, provides
a comprehensive overview of the critical safety protocols, handling procedures, and risk
mitigation strategies necessary for the responsible use of this compound in a laboratory setting.
By synthesizing technical data with practical, field-proven insights, we aim to equip scientific
professionals with the knowledge to handle this valuable reagent with confidence and
precision.
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Section 1: Hazard Identification and

Physicochemical Properties

A foundational principle of laboratory safety is a thorough understanding of a chemical's

intrinsic properties and associated hazards. The following sections detail the identity and

classification of (3,3-Difluoro-1-methylcyclobutyl)methanol.

Physicochemical Data Summary

The fundamental properties of this compound are summarized below for quick reference.

Property Value Source(s)
CAS Number 1408076-35-6 [1][2][3]
Molecular Formula C6H10F20 [11[31[5]
Molecular Weight 136.14 g/mol [11[31[5]
Appearance Light purple or colorless liquid [3][6]
Purity >97% (Typical) [3]

IUPAC Name (3,3-difluoro-1- 3]

methylcyclobutyl)methanol

GHS Hazard Classification

The Globally Harmonized System (GHS) provides a standardized framework for

communicating chemical hazards.[7][8][9][10] (3,3-Difluoro-1-methylcyclobutyl)methanol is

classified with the following hazards:
 Signal Word:Danger[2][11]
e Hazard Statements:
o H225: Highly flammable liquid and vapor.[2]

o H315: Causes skin irritation.[2]
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o H319: Causes serious eye irritation.[2]

e GHS Pictograms: The assigned GHS pictograms visually convey the primary hazards
associated with the compound.[10][12]

GHSO07: Irritant

<

GHSO02: Flammability

<

Click to download full resolution via product page

Caption: GHS Pictograms for Flammability and Irritation.

NFPA 704 Hazard Diamond (Estimated)

The NFPA 704 diamond offers a rapid, at-a-glance assessment for emergency responders.[13]
[14][15][16] While a specific diamond for this compound is not published, an estimation based
on GHS data is provided below. This causality-driven assessment is based on H225 (Highly
Flammable) corresponding to a Flammability rating of 3, and H315/H319 (Skin/Eye Irritant)
corresponding to a Health rating of 2. The compound is stable under normal conditions,
warranting an Instability rating of O.

Blue (Health): 2

Red (Flammability): 3

Yellow (Instability): O

White (Special Hazards): None
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Section 2: A Proactive Approach to Risk Mitigation

Effective safety management transcends mere compliance; it requires a proactive risk
assessment process to identify potential failure points and implement robust controls.

Primary Hazard Analysis

o Flammability: The primary risk is its high flammability (H225).[2] Its vapors are heavier than
air and can travel to a distant ignition source, causing a flashback.[6] The causality is clear:
improper handling, such as dispensing near an open flame, a hot plate, or non-intrinsically
safe equipment, can lead to fire or explosion.[17][18]

o Health Hazards: As a skin and serious eye irritant (H315, H319), direct contact can cause
inflammation, redness, and pain.[2] The causality links direct exposure from splashes or
contaminated gloves to potential chemical burns or eye damage. Prolonged or repeated
exposure should be avoided.

Risk Assessment Workflow

A self-validating safety protocol is built on a continuous cycle of assessment and refinement.
The following workflow illustrates this principle, ensuring that controls are appropriate and
effective.
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(Evaluate effectiveness, adapt)
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Caption: A cyclical workflow for proactive laboratory risk assessment.

Hierarchy of Controls

e Engineering Controls: The most effective line of defense. Always handle (3,3-Difluoro-1-
methylcyclobutyl)methanol inside a certified chemical fume hood to contain vapors and
protect the user from inhalation and splashes.[19] Ensure the work area is equipped with an
accessible safety shower and eyewash station.

o Administrative Controls: Develop and strictly follow Standard Operating Procedures (SOPSs)
for all tasks involving this chemical. Never work alone.[19] Ensure all personnel are trained
on the specific hazards and emergency procedures.

o Personal Protective Equipment (PPE): This is the last line of defense and must be used in
conjunction with the controls above.
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Section 3: Protocols for Safe Handling and Storage

Adherence to meticulous handling and storage protocols is non-negotiable for ensuring safety
and maintaining the integrity of the reagent.

Personal Protective Equipment (PPE) Specification

The selection of PPE must be deliberate and based on the specific hazards of the chemical.

Protection Type Specification Rationale and Causality

Goggles provide a seal against
splashes to prevent serious
] Chemical splash goggles and eye irritation (H319). A face
Eye Protection _ o .
a full-face shield. shield is required for splash
protection during transfers of

larger volumes (>100 mL).[20]

Nitrile provides adequate
protection against splashes of
this alcohol. Immediate
Nitrile gloves (minimum 4 mil) removal upon contamination is
Hand Protection for incidental contact. Change critical to prevent skin irritation
immediately if contaminated. (H315).[19][20] For prolonged
contact, heavier gloves (e.g.,
neoprene) should be

considered.[21]

A flame-resistant coat is
essential due to the high
flammability (H225). Fully

enclosed shoes and long pants

Flame-resistant laboratory
Body Protection coat, long pants, and closed-

toe shoes. ] )
protect the skin from potential

spills.[18][20]

Step-by-Step Handling Protocol

o Preparation: Before starting, review this guide and the Safety Data Sheet (SDS). Ensure the
fume hood is operational and the sash is at the appropriate height. Clear the workspace of
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all unnecessary items, especially ignition sources.[22]

» Aliquotting and Transfer: For transfers between metal containers, ensure they are properly
grounded and bonded to prevent static discharge, a known ignition source for flammable
liquids.[17][18] Use non-sparking tools made of materials like brass or bronze.

o Reaction Setup: All reactions should be conducted within the fume hood. Set up apparatus in
a secondary container (e.g., a plastic or metal tray) to contain any potential spills.

o Heating: If heating is required, use a heating mantle, oil bath, or hot plate with spark-free
controls. Never use an open flame.

o Post-Procedure: Upon completion, tightly cap the reagent bottle. Decontaminate the work
area by wiping it down.[19]

o Waste Disposal: Dispose of contaminated materials (gloves, bench paper, etc.) and unused
chemical waste in a clearly labeled, sealed hazardous waste container designated for
flammable organic liquids. Follow all institutional and local regulations for hazardous waste
disposal.[17]

Storage Requirements
Proper storage is critical to prevent degradation and ensure safety.

o Temperature: Store in a refrigerator at 2-8°C.[2][3][11] This minimizes vapor pressure,
reducing the concentration of flammable vapors in the container's headspace.

o Atmosphere: Keep the container tightly sealed and store in a dry environment.[2][11]

e Location: Store in a designated flammable liquids cabinet or refrigerator approved for
flammable material storage. Do not store with incompatible materials such as strong
oxidizing agents.

Section 4: Emergency Procedures

In the event of an exposure or spill, a rapid and informed response is crucial.
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Scenario

Immediate Action Protocol

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes while
removing contaminated clothing. Seek medical

attention if irritation persists.[19]

Eye Contact

Immediately flush eyes with an eyewash station
for at least 15 minutes, holding the eyelids open.

Seek immediate medical attention.[19][20]

Move the affected person to fresh air. If

Inhalation breathing is difficult, provide oxygen. Seek
immediate medical attention.
) Do NOT induce vomiting. Rinse mouth with
Ingestion

water. Seek immediate medical attention.

Small Spill (<100 mL)

In a fume hood, absorb the spill with a non-
combustible absorbent material (e.g.,
vermiculite, sand). Place the absorbed material
in a sealed container for hazardous waste

disposal. Clean the area with a suitable solvent.

Large Spill (>100 mL)

Evacuate the immediate area. Alert colleagues
and contact your institution's Environmental
Health & Safety (EHS) department. Prevent the

spill from entering drains.[22]

Fire

For small fires, use a Class B fire extinguisher
(dry chemical, CO2, or alcohol-resistant foam).
For larger fires, evacuate the area and activate

the fire alarm.[17]

Section 5: Application in Chemical Synthesis

(3,3-Difluoro-1-methylcyclobutyl)methanol serves as a versatile intermediate. The primary

alcohol functional group is a synthetic handle that allows for a wide range of chemical

transformations, enabling its incorporation into larger, more complex target molecules.[23][24]

This makes it a key component in the synthesis of novel pharmaceutical candidates.
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(3,3-Difluoro-1-methylcyclobutyl)methanol
(R-CH20H)

Synthetic Transformation
e.g., Esterification, Williamson Ether Synthesis, Oxidation)

Target Molecule
(e.g., Ester, Ether, Halide)

Click to download full resolution via product page
Caption: Role as a versatile synthetic building block.

Common transformations include:

Oxidation to the corresponding aldehyde or carboxylic acid.

Esterification with carboxylic acids or acyl chlorides.

Williamson Ether Synthesis to form ethers.

Conversion to the corresponding halide for subsequent nucleophilic substitution reactions.

These reactions allow medicinal chemists to systematically explore the structure-activity
relationship (SAR) of a lead compound by modifying the linker attached to the
difluorocyclobutyl moiety.

Conclusion

(3,3-Difluoro-1-methylcyclobutyl)methanol is a powerful tool in the arsenal of the modern
synthetic and medicinal chemist. Its utility, however, is matched by its hazards, primarily its
flammability and irritant properties. By embracing a safety-first mindset grounded in the
principles of risk assessment, proper engineering controls, and meticulous handling protocols,
researchers can confidently and safely leverage this compound to advance their scientific
objectives. This guide serves as a technical framework to ensure that innovation and safety
proceed hand in hand.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://ipo.rutgers.edu/rehs/sop/Fluorine
https://www.carlroth.com/medias/SDB-AE01-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzODI4NTV8YXBwbGljYXRpb24vcGRmfGFERTRMMmhsWkM4NU1qSXpNVFl6TXpFME1qQTJMMU5FUWw5QlJUQXhYMDFVWDBWT0xuQmtaZ3xkZGVlM2QyNjU3ODk1YmUyNzBlOGQxYzc4MDM1NjMyYjgxZjc4MDFjNTNlOWFjMjM4ODI1YTQxZDczNmNjYzdh
https://diposit.ub.edu/server/api/core/bitstreams/2e94ce81-28f3-4c31-8f09-6150439d5edd/content
https://pmc.ncbi.nlm.nih.gov/articles/PMC10095429/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10095429/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10095429/
https://www.benchchem.com/product/b1397119#safety-and-handling-of-3-3-difluoro-1-methylcyclobutyl-methanol
https://www.benchchem.com/product/b1397119#safety-and-handling-of-3-3-difluoro-1-methylcyclobutyl-methanol
https://www.benchchem.com/product/b1397119#safety-and-handling-of-3-3-difluoro-1-methylcyclobutyl-methanol
https://www.benchchem.com/product/b1397119#safety-and-handling-of-3-3-difluoro-1-methylcyclobutyl-methanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1397119?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1397119?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

